Cas no 32676-16-7 (1,2-Dihydroperillic Acid)

• Product Name: 1,2-Dihydroperillic Acid
• CAS No: 32676-16-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 312286
• Update Time: 2025-11-02

1,2-Dihydroperillic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-(1-methylethenyl)-
• 4-(1-Methylethenyl)cyclohexane-1-carboxylic acid
• 1,2-Dihydroperillic Acid

• Inchi： 1S/C10H16O2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h8-9H,1,3-6H2,2H3,(H,11,12)
• InChI Key： XZOBEDLKVOHSSH-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C(=C)C)CC1)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.024
• Boiling Point: 275.9°Cat760mmHg
• Flash Point: 131.1°C
• Refractive Index: 1.486
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1,2-Dihydroperillic Acid

1,2-Dihydroperillic Acid (CAS No. 32676-16-7): A Comprehensive Guide to Its Properties and Applications

1,2-Dihydroperillic Acid (CAS No. 32676-16-7) is a naturally occurring monoterpenoid compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, derived from perilla and related plants, is increasingly being studied for its bioactive properties and commercial potential. In this in-depth guide, we explore the molecular characteristics, natural sources, extraction methods, and emerging uses of this fascinating compound.

The molecular formula of 1,2-Dihydroperillic Acid is C10H16O2, with a molecular weight of 168.23 g/mol. Its structure features a cyclohexene ring with both carboxylic acid and methyl substituents, contributing to its distinct chemical behavior. Researchers have noted that this monoterpenoid acid exhibits remarkable stability under various conditions, making it suitable for numerous applications. The compound's lipophilic nature and moderate water solubility create interesting possibilities for formulation development.

Natural sources of 1,2-Dihydroperillic Acid primarily include Perilla frutescens and other Lamiaceae family plants. Recent studies have shown that the concentration of this compound varies significantly depending on plant variety, growing conditions, and extraction methods. Modern green extraction techniques, such as supercritical CO2 extraction and ultrasound-assisted extraction, have been successfully employed to obtain high-purity 1,2-Dihydroperillic Acid while minimizing environmental impact.

In the pharmaceutical and nutraceutical sectors, 1,2-Dihydroperillic Acid has shown promising bioactive properties. Preliminary research suggests potential antioxidant and anti-inflammatory effects, sparking interest in its possible therapeutic applications. While not yet approved as a pharmaceutical ingredient, the compound is being investigated as a natural bioactive component in dietary supplements and functional foods. Its structural similarity to other biologically active terpenoids makes it a compelling subject for further pharmacological studies.

The flavor and fragrance industry has shown growing interest in 1,2-Dihydroperillic Acid due to its unique organoleptic properties. As a natural flavor compound, it contributes to the complex aroma profiles of various plant-derived products. Food scientists are exploring its potential as a natural preservative and flavor enhancer, particularly in products requiring subtle citrus-herbaceous notes. The compound's GRAS (Generally Recognized As Safe) status in certain applications makes it attractive for food industry use.

Recent advancements in sustainable chemistry have opened new possibilities for 1,2-Dihydroperillic Acid applications. Researchers are investigating its potential as a building block for biodegradable polymers and eco-friendly materials. The compound's molecular structure offers opportunities for chemical modification to create novel materials with specific properties. This aligns well with current market trends toward green chemistry solutions and renewable raw materials.

Analytical characterization of 1,2-Dihydroperillic Acid typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. Quality control parameters for commercial samples include purity assessment (typically ≥95% for research-grade material), residual solvent analysis, and heavy metal content. The compound's stability profile suggests good shelf life when stored properly in cool, dry conditions protected from light.

The market for 1,2-Dihydroperillic Acid is currently niche but growing, driven by increasing demand for plant-derived specialty chemicals. Major suppliers offer the compound in various purity grades, with prices reflecting the complexity of extraction and purification processes. Current research trends focus on scaling up production through biotechnological approaches, including microbial fermentation using engineered strains, which could significantly impact future availability and cost.

From a regulatory perspective, 1,2-Dihydroperillic Acid falls under different classifications depending on its intended use. For research applications, it's generally available without special restrictions, while food or cosmetic applications may require additional safety assessments. Manufacturers and users should consult current regulations in their target markets to ensure compliance with all applicable standards.

Future research directions for 1,2-Dihydroperillic Acid include detailed pharmacological profiling, exploration of synergistic effects with other natural compounds, and development of novel derivatives with enhanced properties. The scientific community is particularly interested in its potential role in natural product chemistry and as a lead compound for drug discovery. As analytical techniques advance, we may discover additional isomers or related compounds with distinct biological activities.

For researchers and industry professionals working with 1,2-Dihydroperillic Acid, proper handling procedures should be followed despite its relatively low hazard profile. Standard laboratory precautions include using personal protective equipment and working in well-ventilated areas. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling and storage recommendations specific to each product grade.

The growing body of scientific literature on 1,2-Dihydroperillic Acid reflects its increasing importance in various fields. Recent publications have explored its chemical synthesis pathways, metabolic fate in biological systems, and potential industrial applications. This expanding knowledge base supports more informed utilization of the compound across different sectors and facilitates the development of new applications.

In conclusion, 1,2-Dihydroperillic Acid (CAS No. 32676-16-7) represents an interesting intersection of natural product chemistry and applied science. Its unique structural features, combined with growing interest in sustainable bio-based compounds, position it as a compound with significant potential across multiple industries. As research continues to uncover new properties and applications, we can expect to see expanded utilization of this versatile monoterpenoid in scientific, industrial, and commercial contexts.